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Compound of Interest

Compound Name: 3-Bromopyridine

Cat. No.: B030812

Essential Safety and Handling Guide for 3-
Bromopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Bromopyridine, ensuring the safety of laboratory personnel and
compliance with safety regulations.

1. Understanding the Hazards

3-Bromopyridine is a flammable liquid and vapor that is harmful if swallowed. It can cause
skin and serious eye irritation, and may also lead to respiratory irritation.[1][2] Adherence to
strict safety protocols is mandatory to mitigate these risks.

2. Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling 3-
Bromopyridine.[3][4][5]
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PPE Category

Item

Specification

Eye Protection

Chemical Splash Goggles &
Face Shield

Must meet ANSI Z87.1
standard. A face shield is
required when there is a risk of
splashing or highly exothermic

reactions.[4]

Hand Protection

Chemical-Resistant Gloves

Nitrile or Neoprene gloves are
recommended. Inspect gloves
before each use and dispose
of them immediately after

contamination.[4]

Body Protection

Flame-Resistant Lab Coat

Must be fully buttoned to
protect against splashes and

fire hazards.[4]

Footwear

Closed-Toe, Closed-Heel

Shoes

Prevents exposure from spills.

[4]

Respiratory Protection

NIOSH-Approved Respirator

Required if engineering
controls like a fume hood are
not sufficient or during

emergency situations.[3][4]

3. Operational Plan for Safe Handling

Follow this step-by-step workflow to ensure the safe handling of 3-Bromopyridine from receipt

to use.
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Figure 1: Workflow for Handling 3-Bromopyridine.

Experimental Protocol: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure a certified chemical fume hood is fully operational.[4]
Have an emergency eyewash station and safety shower readily accessible.[3][4]
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Donning PPE: Put on all required personal protective equipment as detailed in the table
above.

Transferring the Chemical: When transferring 3-Bromopyridine, ground and bond
containers to prevent static discharge.[1][3] Use only non-sparking tools.[1][3]

Handling: All work with 3-Bromopyridine must be performed within a chemical fume hood to
minimize inhalation exposure.[4] Avoid contact with skin and eyes.[6]

Post-Handling: After the experiment, decontaminate all surfaces and equipment that may
have come into contact with the chemical.[4] Carefully remove and dispose of contaminated
gloves and other disposable PPE in the designated hazardous waste stream.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][4] Do not
eat, drink, or smoke in the work area.[1]

. Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.
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Figure 2: Emergency Response Flowchart.

First Aid Measures
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4][6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes.[3][4] Seek medical attention if irritation persists.

[1]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do so. Continue rinsing. Seek immediate medical attention.[1][3][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[3][6]

Spill Response

In case of a spill, evacuate the immediate area.[4] Wear appropriate PPE, including respiratory
protection.[4] Contain the spill using an inert absorbent material such as sand or vermiculite.[3]
[4] Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
[4] Do not allow the material to enter drains or waterways.[4]

5. Disposal Plan

Proper disposal of 3-Bromopyridine and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste: Collect unused or contaminated solid 3-Bromopyridine in a dedicated, clearly
labeled, and sealed hazardous waste container.[5]

» Liquid Waste: Solutions containing 3-Bromopyridine should be collected in a separate,
labeled hazardous waste container for halogenated organic solvents.[5]

» Contaminated Materials: Any materials that have come into contact with the compound, such
as pipette tips, gloves, and weighing paper, must be disposed of as hazardous solid waste.

[5]
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Container Management

o Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "3-Bromopyridine," and the associated hazard pictograms.[5]

o Storage: Keep waste containers tightly closed except when adding waste and store them in
a designated, well-ventilated, and secure secondary containment area.[5]

Empty Container Disposal

Empty containers that held 3-Bromopyridine must be decontaminated. Triple-rinse the
container with a suitable solvent (e.g., acetone or ethanol).[5] The rinsate must be collected
and disposed of as hazardous liquid waste.[5]

6. Quantitative Data Summary

The following table summarizes key quantitative data for 3-Bromopyridine.

Property Value

CAS Number 626-55-1[3][7][8]

Molecular Formula C5H4BrN[5][8]

Molecular Weight 158.00 g/mol [2][8]

Appearance Clear, colorless to yellow liquid[1][8]
Flash Point 51 °C (123.8 °F) - closed cup[3][9]
Specific Gravity 1.640[7]

GHSO02 (Flammable), GHS07 (Exclamation

Hazard Pictograms
Mark)[1]

Hazard Statements H226, H302, H315, H319, H335[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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